Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Chemical & Pharmacological Profile of
Gosogliptin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gosogliptin

CAS No.: 869490-47-1

Cat. No.: S004125

The tables below summarize key data for Gesogliptin, a potent and selective Dipeptidyl Peptidase-IV (DPP-
IV) inhibitor.

Table 1: Basic Chemical and Handling Information

Property Description

CAS Number 869490-23-3 [1] [2] [3]
Molecular C17H24F2N60 [1] [2] [3]
Formula

Molecular Weight  366.41 g/mol (or 366.42 g/mol) [1] [2] [3]
Synonyms PF-00734200, PF-734200 [1] [2] [3]

IUPAC Name 2-(4-((3S,59)-5-(3,3-difluoropyrrolidine-1-carbonyl)pyrrolidin-3-yl)piperazin-1-
yl)pyrimidine [2]

Appearance White to yellow solid [1]
Storage -20°C Freezer [3]
Solubility Soluble in DMSO (100 mg/mL) [1] [3]
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Table 2: Pharmacological and In-Vitro Assay Data

Property Description

Primary Target Dipeptidyl peptidase 4 (DPP-4) [4] [2]

Mechanism of Action Potent, selective, competitive inhibitor of DPP-IV [1] [4]

Biological Prevents degradation of GLP-1 and GIP, increasing insulin secretion and

Consequence decreasing glucagon release [4] [5]

Selectivity >200-fold selective over related enzymes (DPP-2, DPP-3, DPP-8, DPP-9,
FAP) [1]

Primary Metabolism Hydroxylation at the 5' position of the pyrimidine ring (M5), catalyzed by
CYP2D6 and CYP3A4 [3]

Reconstructed Experimental Workflow

While specific protocols for Gesegliptin are not published, the following diagram outlines a general
experimental workflow for evaluating a DPP-4 inhibitor, inferred from standard pharmacology practices and

the search results.
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Guidance for Locating Detailed Protocols

The search results indicate that Gesegliptin was developed by Pfizer and reached Phase 3 clinical trials [3].
The detailed analytical methods and laboratory protocols used in its development are likely contained within

internal company documents or regulatory submission files that are not publicly accessible.

To acquire more detailed application notes or protocols, you may consider the following approaches:

¢ Contact the Developer: Reaching out to Pfizer's scientific communications department may yield
available technical data.
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e Search Patent Literature: The patents covering Gosogliptin's synthesis and formulation might
contain more detailed experimental sections. One patent related to drug delivery devices was
identified (EP3883635A1) but does not contain the desired protocols [6].

e Consult Specialized Databases: Deeper searches in specialized pharmaceutical and analytical
chemistry databases (e.g., ACS Publications, SpringerLink) using the compound's CAS number
(869490-23-3) and terms like "LC-MS/MS assay" or "quantitative analysis" may locate published
method details [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s004125?utm_src=pdf-bulk
https://www.smolecule.com/products/s004125?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

